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Compound of Interest

Compound Name: 1,1-Dipropoxypropane

CAS No.: 4744-11-0

Cat. No.: B106987

Get Quote

Executive Summary & Chemical Identity
1,1-Dipropoxypropane (CAS: 4744-11-0), also known as propionaldehyde dipropyl acetal, is a

lipophilic acetal derived from the acid-catalyzed condensation of propanal and 1-propanol.[1][2]

[3][4] In drug development and organic synthesis, it serves as a stable protecting group for

aldehydes and a potential volatile organic biomarker (VOC) in metabolic profiling.

This guide provides a rigorous analysis of its infrared (IR) absorption spectrum, focusing on the

vibrational modes of the acetal linkage (C-O-C-O-C) and the propyl hydrocarbon chains. It is

designed to assist analytical scientists in structural validation and purity assessment.

Chemical Structure & Properties[2][3][4][5][6][7][8]
IUPAC Name: 1,1-Dipropoxypropane[1][2][3]

Molecular Formula:ngcontent-ng-c176312016="" _nghost-ng-c3009799073="" class="inline

ng-star-inserted">

[3][4][5]
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Molecular Weight: 160.25 g/mol [4]

Key Functional Group: Acetal (Geminal diether)

Synthesis & Sample Preparation (Context for
Analysis)
To accurately interpret the IR spectrum, one must understand the sample's origin. Impurities

from synthesis (unreacted aldehyde or alcohol) exhibit distinct IR bands that serve as critical

quality attributes (CQAs).

Synthesis Protocol
The standard synthesis involves the Fischer glycosidation-type reaction mechanism:

Reagents: Propionaldehyde (1.0 eq), 1-Propanol (2.2 eq).[4]

Catalyst: p-Toluenesulfonic acid (p-TSA) (0.5 mol%).

Conditions: Reflux in cyclohexane or toluene with a Dean-Stark trap to remove water (driving

equilibrium forward).

Purification: Neutralization with

followed by fractional distillation.

Workflow Diagram
The following diagram illustrates the synthesis and critical control points for IR analysis.
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Figure 1: Synthesis workflow highlighting the water removal step critical for driving acetal

formation.

Characteristic IR Absorption Bands
The IR spectrum of 1,1-Dipropoxypropane is dominated by C-H stretching vibrations and the

complex C-O stretching modes characteristic of the acetal functionality.

The "Acetal Butterfly" (1200–1000 cm⁻¹)
The most diagnostic region for acetals is the "fingerprint" region between 1200 and 1000 cm⁻¹.

Unlike simple ethers which show a single strong C-O band ~1100 cm⁻¹, acetals (C-O-C-O-C)

display a multi-band pattern often described as the "butterfly" or "triplet" splitting due to

coupling between the geminal C-O bonds.

Asymmetric C-O-C Stretch (1120–1145 cm⁻¹): Strong, broad absorption. This is the primary

ether linkage vibration.

Symmetric C-O-C Stretch (1030–1060 cm⁻¹): Often appears as a sharp, distinct band.

Acetal Splitting: You will typically observe 3–4 distinct bands in this region (e.g., ~1140,

~1110, ~1060 cm⁻¹) rather than one.

C-H Stretching Region (3000–2800 cm⁻¹)
Since the molecule is devoid of unsaturation (double/triple bonds), all C-H stretches occur

below 3000 cm⁻¹.

Methyl (-CH₃) Asymmetric Stretch: ~2960 cm⁻¹.

Methylene (-CH₂-) Asymmetric Stretch: ~2930 cm⁻¹.

Methine (O-CH-O) Stretch: The single hydrogen on the acetal carbon (C1) is unique. While

often buried under alkyl peaks, it can sometimes be resolved as a weak shoulder near 2850–

2880 cm⁻¹.

Impurity Profiling (Critical for Validation)
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The absence of certain bands is as important as the presence of characteristic ones.

Absence of Carbonyl (1720–1740 cm⁻¹): A pure acetal must NOT show the strong C=O

stretch of the starting material (Propanal).

Absence of Hydroxyl (3200–3500 cm⁻¹): A broad O-H band indicates unreacted propanol or

hydrolysis of the acetal back to the hemiacetal.

Summary of Diagnostic Bands
The following table summarizes the expected peak positions and their vibrational assignments.

Wavenumber
(cm⁻¹)

Intensity
Vibrational Mode
Assignment

Diagnostic Value

2950–2970 Strong Methyl
Alkyl chain

confirmation

2920–2940 Strong Methylene Propyl backbone

2860–2880 Medium / Acetal C-H
Characteristic of

saturated systems

1460–1470 Medium Scissoring Alkane deformation

1370–1380 Medium Symmetric Bend "Umbrella" mode

1120–1145 Very Strong Primary Acetal Marker

1090–1110 Strong Coupled C-O / C-C
Acetal "Butterfly"

pattern

1030–1060 Strong
Secondary Acetal

Marker

~800–900 Weak Skeletal vibrations
Fingerprint

confirmation

Analytical Logic & Quality Control
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When analyzing a sample of 1,1-Dipropoxypropane, use the following logic flow to determine

identity and purity.
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Figure 2: Logical decision tree for IR spectral validation of 1,1-Dipropoxypropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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